4-methyl-N-(2-{6-[(pyridin-3-ylmethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-[6-(pyridin-3-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N6O2S2/c1-15-4-6-17(7-5-15)30(27,28)22-12-10-19-24-23-18-8-9-20(25-26(18)19)29-14-16-3-2-11-21-13-16/h2-9,11,13,22H,10,12,14H2,1H3
• InChI Key: VQEAHKLCTUIHGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=CN=CC=C4
• Molecular Formula: C20H20N6O2S2
• Molecular Weight: 440.5 g/mol
• CAS No.: 872998-34-0

Description

4-methyl-N-(2-{6-[(pyridin-3-ylmethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20N6O2S2 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potential of G Protein-Biased Kappa Agonists

Recent advancements in opioid research have highlighted the therapeutic potential of G protein-biased kappa agonists. Such compounds, including derivatives similar in structure to 4-methyl-N-(2-{6-[(pyridin-3-ylmethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide, are hypothesized to reduce pain and itch with fewer side effects compared to traditional kappa opioid agonists. This includes a reduction in the risks of anhedonia and psychosis, which have limited the clinical utility of unbiased kappa agonists (Mores et al., 2019).

Synthesis of Novel Central Nervous System (CNS) Acting Drugs

Functional chemical groups, including heterocycles like those found in this compound, serve as key components in the synthesis of compounds with potential CNS activity. These heterocycles, due to their structural diversity, have been explored for their therapeutic effects across a range of CNS disorders, showcasing the broad potential of such compounds in medicinal chemistry (Saganuwan, 2017).

Optical Sensors and Biological Applications

Pyrimidine and its derivatives, structurally related to this compound, have been extensively studied for their use in optical sensors and biological applications. Their ability to form coordination and hydrogen bonds makes them suitable for sensing probes, alongside a variety of biological and medicinal applications (Jindal & Kaur, 2021).

Pyridazine and Pyridazone Analogues in Synthesis

Pyridazine, a core component of this compound, has been explored for its various synthetic methodologies and potential biological activities. These derivatives have shown significance in the cardiovascular system among other therapeutic areas, indicating the versatility of pyridazine compounds in drug development (Jakhmola et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process known as phosphorylation. Phosphorylation can modify proteins to switch them on or off and it is crucial for many cell functions.

Mode of Action

The compound interacts with its targets by binding to the inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This binding inhibits the activity of tyrosine kinases, preventing the phosphorylation process and thus, the activation of certain proteins within the cell .

Biochemical Pathways

The inhibition of tyrosine kinases affects several biochemical pathways. It primarily impacts the signaling pathways that regulate cell growth and division. By inhibiting these pathways, the compound can control the proliferation of cells, which is particularly useful in the treatment of diseases like leukemia where cell growth is uncontrolled .

Result of Action

The result of the compound’s action at the molecular level is the inhibition of tyrosine kinase activity, which leads to the disruption of cell signaling pathways that regulate cell growth and division . At the cellular level, this can result in the control of cell proliferation, which is beneficial in the treatment of diseases characterized by uncontrolled cell growth, such as leukemia .

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific structures and biological activities. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for similar compounds could involve further exploration of their synthesis, biological activities, and potential applications. For instance, the development of new antibacterial agents to fight multidrug-resistant pathogens is a current research focus.